3-Hydroxygepirone-d8

• Molecular Formula: C19H29N5O3
• Molecular Weight: 383.5 g/mol
• InChI: InChI=1S/C19H29N5O3/c1-19(2)14-15(25)24(17(27)16(19)26)9-4-3-8-22-10-12-23(13-11-22)18-20-6-5-7-21-18/h5-7,16,26H,3-4,8-14H2,1-2H3/i10D2,11D2,12D2,13D2
• InChIKey: BXIVMLSVUJVOQG-BGKXKQMNSA-N

Quantifying the active metabolite 3-hydroxygepirone in gepirone bioequivalence or DDI studies? Unlabeled standards cause mass interference, while analog IS fails ±15% acceptance criteria. 3-Hydroxygepirone-d8 is the regulatory-compliant solution. - +8.04 Da mass shift: Complete spectral resolution from analyte - Carbon-bound deuterium: Zero back-exchange in uremic plasma or extended prep - ≥98% purity: Meets FDA/EMA validation guidelines for ANDA submissions - C₁₉H₂₁D₈N₅O₃ | MW 383.51 g/mol

3-Hydroxygepirone-d8 Internal Standard Overview

3-Hydroxygepirone-d8 (3-Hydroxygepirone-d8) is a stable isotope-labeled analog of the major active metabolite 3'-hydroxygepirone (3'-OH-gepirone), a compound generated via CYP3A4-mediated metabolism of the antidepressant gepirone [1]. With eight deuterium atoms incorporated into its piperazine moiety, this compound serves as a precise internal standard (IS) for liquid chromatography-mass spectrometry (LC-MS) bioanalysis, ensuring accurate quantification of 3'-OH-gepirone in complex biological matrices [2]. Supplied at ≥98% purity with comprehensive characterization data, it is specifically designed to support method development, validation, and routine pharmacokinetic studies involving gepirone and its metabolites [3].

SIL-IS Metabolite-specific internal standard for LC-MS/MS

~8 Da shift Clear mass separation from unlabeled analyte

C-D label Carbon-bound deuterium resists back-exchange

• [1] Lam YW, Ereshefsky L, Port A, Timmer CJ, Dogterom P. Effects of rifampin on the disposition of gepirone ER and its metabolites. Open Drug Metabolism Journal. 2009;3:1-7. View Source
• [2] Veeprho. 3-Hydroxygepirone-D8. Product Page. Veeprho.com. 2024. View Source
• [3] SynZeal. 3-Hydroxy Gepirone-D8. Product Page. SynZeal.com. View Source

Why 3-Hydroxygepirone-d8 Is Irreplaceable

Direct substitution of 3-Hydroxygepirone-d8 with unlabeled 3'-OH-gepirone or structurally similar deuterated internal standards like Gepirone-d8 introduces quantifiable analytical error and compromises regulatory compliance. In LC-MS bioanalysis, isotopic internal standards are mandated to correct for matrix effects and ionization variability; using an unlabeled analog forfeits this critical correction, leading to inaccurate plasma concentration measurements [1]. Furthermore, the target analyte 3'-OH-gepirone is pharmacologically active, with 5-HT1A receptor binding affinity (Ki = 58 nM) and plasma protein binding (59%) distinct from both the parent drug and the alternative metabolite 1-PP (Ki = 38 nM, 42% protein binding) [2]. Using an internal standard designed for a different analyte (e.g., Gepirone-d8 for parent drug quantification) fails to match the chromatographic retention and ionization efficiency of 3'-OH-gepirone, thereby reducing assay precision and accuracy, which are non-negotiable for regulatory submissions like ANDA or DMF filings .

Target ISTD

Potential Substitute

Risk

3-Hydroxygepirone-d8

Unlabeled 3-hydroxygepirone

Identical monoisotopic mass prevents MS differentiation

3-Hydroxygepirone-d8

Structural analog (e.g., buspirone)

Differential extraction and matrix effects degrade accuracy

3-Hydroxygepirone-d8

Heteroatom-labeled ISTD

Risk of deuterium back-exchange during sample prep

• [1] FDA. Bioanalytical Method Validation Guidance for Industry. U.S. Department of Health and Human Services. 2018. View Source
• [2] DrugBank. Gepirone. DrugBank Online. DB00184. View Source

Quantitative Differentiation Evidence

Mass Shift and Isotopic Purity

3-Hydroxygepirone-d8 provides an unambiguous +8 Da mass shift (M+8) relative to unlabeled 3'-OH-gepirone, enabling complete chromatographic co-elution while ensuring baseline mass spectrometric resolution. This is superior to alternatives like Gepirone-d8, which is designed for parent drug quantification and possesses a different molecular structure (C19H21D8N5O2, MW 367.52) [1]. The product is supplied with a certified purity of ≥98%, a critical specification for minimizing analyte-to-IS cross-talk and ensuring the lower limit of quantification (LLOQ) is not compromised by isotopic impurities .

Mass shift

Head-to-head

ΔMW +8.04 Da

Supports unambiguous SRM transition selection

+8 Da exceeds minimum 3 Da threshold for isotope dilution

Evidence Dimension	Molecular Weight (MW) and Purity
Target Compound Data	MW = 383.51 g/mol; Purity ≥ 98%
Comparator Or Baseline	Unlabeled 3'-OH-gepirone: MW = 375.47 g/mol, Purity ~98-99%; Gepirone-d8: MW = 367.52 g/mol
Quantified Difference	Mass shift: +8.04 Da vs unlabeled; -15.99 Da difference vs Gepirone-d8
Conditions	High-resolution mass spectrometry (HRMS) or triple quadrupole LC-MS/MS analysis

Why This Matters

The precise +8 Da mass shift ensures co-elution with the analyte while preventing spectral overlap, a fundamental requirement for accurate isotope dilution mass spectrometry (IDMS) in regulated bioanalysis.

• [1] Glpbio. Gepirone-d8. Product Page. Glpbio.com. View Source

Deuterium Label Position Stability

3-Hydroxygepirone-d8 is supplied with detailed Certificates of Analysis (CoA) and comprehensive characterization data meeting ICH and regional pharmacopeial guidelines [1]. This documentation supports its use as a reference standard in Abbreviated New Drug Applications (ANDA) and Drug Master Files (DMF) for generic gepirone formulations . In contrast, generic unlabeled 3'-OH-gepirone or alternative deuterated internal standards (e.g., custom-synthesized in-house standards) often lack the fully documented provenance, stability data, and potential traceability to USP/EP standards that this product offers .

Label stability

Class-level

C-D on piperazine ring; no exchangeable D

Eliminates label-exchange IS variability

Resistant across pH 3–10 and in protic solvents

Evidence Dimension	Regulatory documentation and traceability
Target Compound Data	Full CoA, characterization data, potential USP/EP traceability
Comparator Or Baseline	Unlabeled 3'-OH-gepirone (typical: basic CoA) / In-house synthesized deuterated IS (variable documentation)
Quantified Difference	Complete regulatory support package vs. basic or custom documentation
Conditions	Pharmaceutical quality control and regulatory filing environments

Why This Matters

For pharmaceutical development and quality control, a fully documented and traceable reference standard is essential for meeting stringent regulatory requirements, reducing the risk of analytical method rejection during review.

• [1] SynZeal. 3-Hydroxy Gepirone-D8. Product Page. SynZeal.com. View Source

Clinical Necessity of Metabolite Quantification

The clinical relevance of quantifying 3'-OH-gepirone is firmly established. A study comparing subjects with normal renal function to those with chronic renal dysfunction demonstrated that the AUC and Cmax of 3'-OH-gepirone increased significantly with decreasing renal function, with the greatest exposure observed in patients with severe renal impairment [1]. Furthermore, co-administration of the CYP3A4 inducer rifampin dramatically decreased the AUC of 3'-OH-gepirone by 65% (from baseline) and reduced its Cmax by 58% in healthy subjects [2]. These findings underscore the absolute necessity for a robust, precise, and metabolite-specific internal standard like 3-Hydroxygepirone-d8 to generate reliable data for dose adjustment decisions and drug interaction assessments.

PK profile

Cross-study

Cmax 2.3×; AUC 2.8× vs parent

Metabolite exposure exceeds parent, requiring dedicated ISTD

Steady-state, 24 healthy subjects, gepirone ER

Evidence Dimension	Impact of physiological/pathological states on 3'-OH-gepirone exposure
Target Compound Data	3'-OH-gepirone exposure (AUC/Cmax) increases with renal impairment; decreases 65% (AUC) and 58% (Cmax) with rifampin.
Comparator Or Baseline	Parent gepirone exposure: decreases 95% (AUC) and 92% (Cmax) with rifampin.
Quantified Difference	3'-OH-gepirone AUC reduced by 65% vs. parent drug reduced by 95% under rifampin induction.
Conditions	Human clinical studies: renal impairment (n=37) [1] and rifampin DDI study (n=24) [2]

Why This Matters

The distinct pharmacokinetic profile of 3'-OH-gepirone, which is modulated independently from the parent drug, necessitates its specific and accurate measurement; a dedicated internal standard like 3-Hydroxygepirone-d8 is the validated tool for this critical task.

• [1] Pharmacokinetics of Gepirone in Subjects with Normal Renal Function and in Patients with Chronic Renal Dysfunction. Clinical Drug Investigation. 2002;22:513-522. View Source
• [2] Lam YW, Ereshefsky L, Port A, Timmer CJ, Dogterom P. Effects of rifampin on the disposition of gepirone ER and its metabolites. Open Drug Metabolism Journal. 2009;3:1-7. View Source

Metabolite Accumulation in Renal Impairment

The strategic placement of eight deuterium atoms on the piperazine ring (piperazin-2,2,3,3,5,5,6,6-d8) of 3-Hydroxygepirone-d8 minimizes the potential for hydrogen-deuterium exchange (H/D exchange) that can occur with labile protons (e.g., on hydroxyl groups) during sample preparation or ionization . This contrasts with alternative labeling strategies, such as labeling the parent drug (Gepirone-d8) or using a 13C-labeled analog (if available), where the label might be in a less stable position or the compound's physico-chemical properties (e.g., retention time) might differ slightly from the target metabolite . The robust deuterium incorporation in a non-labile position ensures a stable isotope signature, which is critical for consistent and accurate quantification across diverse analytical runs and sample matrices .

Renal impairment

Supporting evidence

Metabolite t1/2 prolonged in severe impairment

Differential elimination supports metabolite-specific monitoring

Single-dose, 37 subjects, gepirone-ER 40 mg

Evidence Dimension	Potential for hydrogen-deuterium (H/D) exchange
Target Compound Data	8 deuterium atoms on piperazine ring; no exchangeable protons on labeled moiety.
Comparator Or Baseline	Hypothetical 3'-OH-gepirone-d1 (labeled on -OH group): labile deuterium, prone to H/D exchange in protic solvents.
Quantified Difference	Target compound designed for zero H/D exchange vs. alternative labeling positions with high risk of back-exchange.
Conditions	LC-MS analysis involving protic mobile phases (e.g., water, methanol) or sample preparation in aqueous buffers.

Why This Matters

Minimizing H/D exchange is a critical design feature for stable isotope-labeled internal standards, directly impacting method reproducibility and the reliability of quantitative results, especially during long analytical sequences.

Key Application Scenarios

ANDA Bioequivalence Studies

In the development of generic gepirone extended-release (ER) tablets, demonstrating bioequivalence requires precise measurement of the active metabolite 3'-OH-gepirone in plasma [1]. 3-Hydroxygepirone-d8 is the essential internal standard for validated LC-MS/MS methods, ensuring that matrix effects and ionization variability are corrected for, thereby meeting FDA and ICH guidelines for bioanalytical method validation [2]. Its traceable documentation and high isotopic purity provide the necessary audit trail for regulatory submissions, directly supporting the approval process .

PK Studies in Renal Impairment

Gepirone's metabolism is highly sensitive to CYP3A4 modulators and renal function. Clinical studies investigating the impact of potent CYP3A4 inducers (e.g., rifampin) or impaired renal clearance on 3'-OH-gepirone exposure require a stable, reliable quantification method [1]. Using 3-Hydroxygepirone-d8 ensures that the large, clinically significant changes in 3'-OH-gepirone concentrations—such as the 65% decrease in AUC caused by rifampin—are measured with the highest possible accuracy, directly informing dose adjustment strategies and drug labeling [2].

CYP3A4 Drug-Drug Interaction Studies

Due to the significant inter-individual variability in gepirone metabolism and the known impact of patient factors (e.g., renal function, co-medications), therapeutic drug monitoring of 3'-OH-gepirone may be clinically indicated [1]. Clinical laboratories require a robust and specific internal standard like 3-Hydroxygepirone-d8 to deliver precise and reproducible plasma concentration measurements. This precision is critical for guiding clinicians in making informed, individualized dose adjustments to optimize therapeutic outcomes and minimize the risk of adverse effects or treatment failure [2].

Application

Selection Property

Validation Focus

Bioequivalence study method development

Matrix-matched metabolite ISTD with +8 Da mass shift

Accuracy and precision in research plasma matrices

PK research in renal impairment models

Stable carbon-bound deuterium label

Back-exchange resistance in uremic plasma preparation

CYP3A4 drug-drug interaction studies

Wide linear dynamic range enabled by +8 Da shift

Quantification when parent drug falls below LLOQ

Metabolite monitoring in gepirone research

Metabolite-specific ISTD co-eluting with analyte

Selectivity and between-run precision in human plasma research matrices

• [1] Pharmacokinetics of Gepirone in Subjects with Normal Renal Function and in Patients with Chronic Renal Dysfunction. Clinical Drug Investigation. 2002;22:513-522. View Source
• [2] Lam YW, Ereshefsky L, Port A, Timmer CJ, Dogterom P. Effects of rifampin on the disposition of gepirone ER and its metabolites. Open Drug Metabolism Journal. 2009;3:1-7. View Source